Cas no 149506-93-4 (4'-Cyanobiphenyl-3-carboxylic acid)

• Product Name: 4'-Cyanobiphenyl-3-carboxylic acid
• CAS No: 149506-93-4
• MF: C₁₄H₉NO₂
• MW: 223.226763486862
• MDL: MFCD04117352
• CID: 100194
• PubChem ID: 2757953
• Update Time: 2025-04-18

4'-Cyanobiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carboxylicacid, 4'-cyano-
• 4'-Cyanobiphenyl-3-carboxylic acid
• 4'-CYANO-BIPHENYL-3-CARBOXYLIC ACID
• 4-Cyanobiphenyl-3-carboxylic acid
• 3-(4-Cyanophenyl)benzoic acid
• 4'-Cyano-3-biphenylcarboxylic acid
• 3-(4-Cyanophenyl)benzoic acid, 4-(3-Carboxyphenyl)benzonitrile, 3-Carboxy-4'-cyanobiphenyl
• 4'-cyano[1,1'-biphenyl]-3-carboxylic acid
• AKOS004117685
• F79175
• 149506-93-4
• DTXSID40374090
• 4'-Cyano-biphenyl-3-carboxylicacid
• MFCD04117352
• 4'-cyano-[1,1'-biphenyl]-3-carboxylic acid
• AS-2074
• A884265
• BB 0223007
• [1,1'-Biphenyl]-3-carboxylic acid, 4'-cyano-
• SCHEMBL306753
• DB-367687

• MDL： MFCD04117352
• Inchi： 1S/C14H9NO2/c15-9-10-4-6-11(7-5-10)12-2-1-3-13(8-12)14(16)17/h1-8H,(H,16,17)
• InChI Key： WLUGFHVTVXLVFB-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1)C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 223.06300
• Monoisotopic Mass: 223.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 463.0±38.0 °C at 760 mmHg
• Flash Point: 233.8±26.8 °C
• Refractive Index: 1.65
• PSA: 61.09000
• LogP: 2.92348
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4'-Cyanobiphenyl-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles